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Compound of Interest

Compound Name: N-phenylethanesulfonamide

CAS No.: 2225-19-6

Cat. No.: B188326

Get Quote

Risk Assessment & Technical Handling Guide: N-Phenylethanesulfonamide

Document Control:

Target Compound: N-Phenylethanesulfonamide (Ethanesulfonanilide)[1]

Structural Analog Reference: N-Phenylmethanesulfonamide (CAS: 1197-22-4)[2]

Version: 1.0 (Research Use Only)

Part 1: Core Directive & Scope
Editorial Note: This guide deviates from the standard 16-section Safety Data Sheet (SDS)

format. Instead, it is a Risk Assessment and Operational Protocol designed for research

scientists.

Critical Data Integrity Warning: N-phenylethanesulfonamide is a specialized research

intermediate. Comprehensive toxicological datasets (e.g., specific LD50 values) are limited

compared to high-volume industrial chemicals. This guide utilizes predictive toxicology based

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b188326#bc-rfq
https://www.benchchem.com/product/b188326/docs?utm_src=pdf-body#safety-data-sheet-sds-for-n-phenylethanesulfonamide
https://www.benchchem.com/product/b188326/docs?utm_src=pdf-body#safety-data-sheet-sds-for-n-phenylethanesulfonamide
https://www.molcore.com/cn/product/25840-58-8
https://sielc.com/methanesulfonamide-n-phenyl
https://www.benchchem.com/product/b188326/docs?utm_src=pdf-body#safety-data-sheet-sds-for-n-phenylethanesulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


on its structural analog, N-Phenylmethanesulfonamide (CAS 1197-22-4), and the general

pharmacophore of N-substituted sulfonamides. The "Precautionary Principle" applies: treat this

compound as a hazardous irritant with potential sensitizing properties.

Part 2: Chemical Architecture & Properties
1.1 Molecular Identity

IUPAC Name: N-phenylethanesulfonamide

Synonyms: Ethanesulfonanilide; Ethanesulfonic acid anilide

Molecular Formula: C₈H₁₁NO₂S

Molecular Weight: 185.24 g/mol

Structural Core: Sulfonamide moiety (-SO₂NH-) bridging an ethyl group and a phenyl ring.

1.2 Physicochemical Properties (Predicted vs. Analog)

Physical State: Solid (Crystalline powder) or viscous oil depending on purity.

Note: The methyl analog (N-phenylmethanesulfonamide) melts at 93-97°C. The ethyl

substitution increases lipophilicity and rotational freedom, potentially lowering the melting

point slightly, but it likely remains a solid at room temperature.

Solubility:

High: DMSO, Methanol, Ethyl Acetate, Dichloromethane.

Low/Insoluble: Water (Hydrophobic phenyl/ethyl groups dominate).

Acidity (pKa): ~10.0 (Sulfonamide N-H proton). Weakly acidic; can be deprotonated by

strong bases (NaOH, NaH).

Part 3: Hazard Identification & Toxicology (The
"Why")
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2.1 Primary Hazards (GHS Classification - Interpolated) Based on the validated profile of N-

Phenylmethanesulfonamide [1], the following hazards are assigned:

Hazard Class Category Hazard Statement
Mechanism of
Action

Skin Irritation Cat 2
H315: Causes skin

irritation.

Acidic N-H proton and

lipophilic nature allow

dermal penetration

and local

inflammation.

Eye Irritation Cat 2A
H319: Causes serious

eye irritation.

Direct contact with

mucous membranes

causes immediate

irritation.

STOT - SE Cat 3
H335: May cause

respiratory irritation.

Dust/aerosol

inhalation irritates the

upper respiratory

tract.

2.2 The Sulfonamide Warning (Sensitization) While this specific compound is a research

intermediate and not a clinical antibiotic, the sulfonamide moiety is a known structural alert for

hypersensitivity.

Risk: Potential for delayed contact dermatitis.

Cross-Reactivity: Researchers with known "sulfa drug" allergies (e.g., to sulfamethoxazole)

should exercise elevated caution, although the absence of the arylamine group (present in

antibiotics) reduces the risk of severe SJS/TEN reactions.

Part 4: Engineering Controls & PPE (The "How")
3.1 The Barrier Concept Protection relies on preventing the compound from entering the

biological system via the three primary routes: Inhalation (Dust), Dermal (Absorption), and

Ocular (Splash).
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3.2 Personal Protective Equipment (PPE) Matrix

Respiratory:

Standard: Handling < 1g does not require a respirator if used in a fume hood.

Spill/Dust: N95 or P100 respirator if outside containment.

Dermal (Gloves):

Recommended:Nitrile Rubber (0.11 mm minimum thickness).

Avoid: Latex (poor resistance to organic solvents used to dissolve this compound).

Causality: Sulfonamides are soluble in organic solvents (DCM/DMSO). If the compound is

in solution, the glove must resist the solvent carrier.

Ocular:

Chemical splash goggles are mandatory. Safety glasses with side shields are insufficient

for synthesis workups involving liquid extractions.

3.3 Visualization: Hierarchy of Controls
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Hazard Source:
N-Phenylethanesulfonamide

Engineering Control:
Chemical Fume Hood

(Face Velocity: 0.5 m/s)

Containment

Admin Control:
SOPs, Training,

Restricted Access

Residual Risk

PPE (Last Resort):
Nitrile Gloves, Goggles,

Lab Coat

Exposure Barrier

Researcher Safety

Protection

Click to download full resolution via product page

Caption: The Hierarchy of Controls applied to N-phenylethanesulfonamide handling.

Engineering controls (Fume Hood) are the primary defense.

Part 5: Synthesis & Handling Protocol
4.1 Standard Synthesis Workflow The synthesis typically involves reacting Ethanesulfonyl

chloride with Aniline. This step is more hazardous than handling the final product due to the

corrosivity of the sulfonyl chloride.

4.2 Protocol Steps
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Preparation: Dry glassware (oven-dried). Purge with Nitrogen/Argon.

Reagent Addition: Dissolve Aniline (1.0 eq) and Pyridine (1.1 eq) in dry DCM.

Critical Step: Add Ethanesulfonyl chloride (1.0 eq) dropwise at 0°C.

Why? The reaction is exothermic.[3] Rapid addition can cause solvent boiling and runaway

pressure.

Quench: Pour mixture into dilute HCl.

Why? Neutralizes excess pyridine and protonates the aniline, keeping it in the aqueous

layer, while the sulfonamide product remains in the organic layer.

Isolation: Wash organic layer with brine, dry over MgSO₄, and concentrate.

4.3 Visualization: Synthesis & Purification Logic

Precursors:
Ethanesulfonyl Cl + Aniline

Reaction:
DCM Solvent, 0°C

Base (Pyridine)

Exothermic Addition Quench:
Dilute HCl Wash

Completion Phase Separation:
Product in Organic Layer

Extraction Final Product:
N-phenylethanesulfonamide

Evaporation/Crystallization

Click to download full resolution via product page

Caption: Logical flow for the synthesis and isolation of N-phenylethanesulfonamide,

highlighting the critical acidic quench step.

Part 6: Emergency Response & Stability
5.1 Stability Profile

Reactivity: Stable under standard temperature and pressure.

Incompatibilities: Strong oxidizing agents (risk of sulfur oxidation), Strong bases

(deprotonation).

Decomposition: Emits toxic fumes of Carbon oxides (COx), Nitrogen oxides (NOx), and

Sulfur oxides (SOx) under fire conditions.
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5.2 Accidental Release Measures (Spill Protocol)

Evacuate: Clear the immediate area if dust is airborne.

PPE Up: Wear Nitrile gloves, goggles, and lab coat.

Contain: Cover spill with a damp paper towel (to prevent dust) or inert absorbent

(vermiculite) if liquid.

Clean: Wipe area with ethanol or acetone (compound is organic soluble).

Disposal: Place waste in Non-Halogenated Organic Waste container (unless mixed with

DCM, then Halogenated).

5.3 Visualization: Emergency Decision Tree

Exposure Event

Identify Type

Skin Contact Eye Contact Inhalation

Wash with Soap/Water
(15 mins)

Eye Wash Station
(15 mins, lift lids)

Move to Fresh Air
Support Breathing

Seek Medical Attention
(Show this Guide)

Click to download full resolution via product page
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Caption: Decision tree for immediate first aid response following exposure to N-
phenylethanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety data sheet (SDS) for N-
phenylethanesulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188326/docs#safety-data-sheet-sds-for-n-
phenylethanesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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